Methyl 2-[(2,2-difluoroethyl)amino]acetate hydrochloride
Overview
Description
Methyl 2-[(2,2-difluoroethyl)amino]acetate hydrochloride, also known as DFEA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Chemical Synthesis and Modification
The compound methyl 2-[(2,2-difluoroethyl)amino]acetate hydrochloride plays a crucial role in chemical synthesis and modification processes. Research has shown its efficiency as a source of difluorocarbene, highlighting its capability to react with various substrates under specific conditions to yield difluorocyclopropane products. This characteristic demonstrates its potential in creating compounds with significant chemical and physical properties (Eusterwiemann, Martínez, & Dolbier, 2012). Furthermore, its application extends to the synthesis of complex molecular structures such as isothiazole and oxathiole derivatives, indicating its versatility in contributing to the development of new chemical entities with potential biological activities (Dobrydnev et al., 2018; Dobrydnev, Vashchenko, & Volovenko, 2018).
Biological Applications
Significantly, this compound has also found applications in the biological sciences, particularly in the synthesis of compounds with potential anticancer activities. The modification of its structure has led to the development of derivatives that selectively inhibit the proliferation of colon cancer cells, showcasing the compound’s potential as a scaffold for designing new therapeutic agents (Rayes et al., 2020). This aspect of research highlights the intersection between chemical synthesis and biomedical research, where chemical compounds are tailored to explore and address specific biological pathways and diseases.
properties
IUPAC Name |
methyl 2-(2,2-difluoroethylamino)acetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO2.ClH/c1-10-5(9)3-8-2-4(6)7;/h4,8H,2-3H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLPNEKSQHIXKQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNCC(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803591-12-9 | |
Record name | Glycine, N-(2,2-difluoroethyl)-, methyl ester, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1803591-12-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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